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Compound of Interest

Compound Name: Oxcarbazepine-d4-1

Cat. No.: B1604338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of Oxcarbazepine-
d4, a deuterated internal standard crucial for the accurate quantification of the anti-epileptic
drug Oxcarbazepine and its active metabolite, licarbazepine, in biological matrices. This
document is intended for researchers, scientists, and professionals in drug development who
require high-quality, reliable deuterated standards for their analytical needs.

Introduction to Oxcarbazepine-d4

Oxcarbazepine-d4 is a stable isotope-labeled version of Oxcarbazepine, where four hydrogen
atoms have been replaced with deuterium. This modification results in a molecule with a higher
molecular weight than the parent drug, allowing for its clear differentiation in mass
spectrometry-based analytical methods. Its primary application is as an internal standard in
pharmacokinetic studies, therapeutic drug monitoring, and other bioanalytical assays that
utilize liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable
isotope-labeled internal standard like Oxcarbazepine-d4 is the gold standard for correcting for
variability in sample preparation and instrument response, thereby ensuring the accuracy and
precision of the quantitative results.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Oxcarbazepine-d4 for research purposes. The following
table summarizes the key quantitative data from several prominent suppliers to facilitate a
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comparative assessment. Researchers are advised to request a certificate of analysis for lot-
specific details.

) ] Isotopic . .
Supplier CAS Number Purity . Available Sizes
Enrichment

>99% deuterated

Cayman >98%
) 1134188-71-8 ) forms (d1-d4); 1 mg, 5 mg
Chemical (Oxcarbazepine)
<1% do
Toronto
Research 1020719-71-4 Not specified Not specified 2.5mg, 25 mg

Chemicals (TRC)

dl: 1%, d2: 9%,

Pharmaffiliates 1020719-71-4 Not specified d3: 35%, d4: Custom
55%
Alsachim Not specified High High Custom
Santa Cruz - -~
) 1020719-71-4 Not specified Not specified 1 mg, 5 mg
Biotechnology
LGC Standards 1020719-71-4 >95% (HPLC) Not specified 2.5 mg, 25 mg

Note: "Not specified" indicates that the information was not readily available on the supplier's
public-facing documentation and would require direct inquiry. Purity and isotopic enrichment
are critical parameters; it is highly recommended to obtain a Certificate of Analysis from the
supplier for detailed, lot-specific information.

Experimental Protocol: Quantification of
Oxcarbazepine and its Metabolite using
Oxcarbazepine-d4 as an Internal Standard

The following is a representative experimental protocol for the simultaneous determination of
Oxcarbazepine and its active metabolite, 10,11-dihydro-10-hydroxycarbamazepine (MHD), in
human plasma using LC-MS/MS with Oxcarbazepine-d4 as the internal standard (IS). This
protocol is adapted from a published bioanalytical method.[1]
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. Materials and Reagents:

Oxcarbazepine, 10,11-dihydro-10-hydroxycarbamazepine (HOXC), and Oxcarbazepine-d4
(IS) reference standards.

Acetonitrile (HPLC grade).
Formic acid (LC-MS grade).
Ultrapure water.
Human plasma (blank).
. Standard and Internal Standard Solution Preparation:

Prepare stock solutions of Oxcarbazepine, HOXC, and Oxcarbazepine-d4 in a suitable
organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Prepare working standard solutions by serial dilution of the stock solutions with a mixture of
water and acetonitrile.

Prepare the internal standard working solution by diluting the Oxcarbazepine-d4 stock
solution to an appropriate concentration (e.g., 100 ng/mL).

. Sample Preparation (Protein Precipitation):

To 50 pL of human plasma in a microcentrifuge tube, add 100 pL of the internal standard
working solution (Oxcarbazepine-d4).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the samples at 13,000 rpm for 5 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.
. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column (e.g., Synergi Hydro-RP, 2.0 mm x 50 mm, 4 um).
[1]

[e]

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

[e]

phase B (e.g., acetonitrile).

[e]

Flow Rate: 0.5 mL/min.[1]

o

Injection Volume: 5-10 pL.

o Tandem Mass Spectrometry (MS/MS):
o lonization Source: Electrospray ionization (ESI) in positive mode.[1]
o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:[1]
» Oxcarbazepine: m/z 253.1 - 180.2
» HOXC: m/z 255.1 - 192.2
» Oxcarbazepine-d4 (1S): m/z 257.2 — 184.2
5. Data Analysis:

e Quantify the concentrations of Oxcarbazepine and HOXC in the plasma samples by
calculating the peak area ratios of the analytes to the internal standard (Oxcarbazepine-d4).

o Generate a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentrations of the unknown samples by interpolating their peak area ratios
from the calibration curve.

Visualizations
Mechanism of Action of Oxcarbazepine
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The primary mechanism of action of Oxcarbazepine involves the blockade of voltage-gated
sodium channels in the brain. This action stabilizes hyperexcited neuronal membranes, thereby
inhibiting repetitive neuronal firing and reducing the propagation of synaptic impulses, which is
the basis of its anticonvulsant effect.[2][3][4][5]

Click to download full resolution via product page

Mechanism of Action of Oxcarbazepine

Analytical Workflow for Therapeutic Drug Monitoring
using LC-MS/MS

The following diagram illustrates a typical workflow for the therapeutic drug monitoring (TDM) of
a drug like Oxcarbazepine in a clinical or research setting, utilizing LC-MS/MS with an internal
standard such as Oxcarbazepine-d4.
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Therapeutic Drug Monitoring Workflow using LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of Oxcarbazepine-d4 for
Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604338#commercial-suppliers-of-oxcarbazepine-
d4-1-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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